5-Methoxyisatoic anhydride
Cat. No. B051108
M. Wt: 193.16 g/mol
InChI Key: JFAFNQOODJCVGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08058431B2
Procedure details
5.00 g (21.6 mmol) 2-Bromo-5-methoxy-benzoic acid, 620 mg (4.32 mmol) copper (I) bromide and 2.63 g (32.4 mmol) potassium cyanate were dissolved in pyridine and boiled for 30 min. The solvent was removed and the residue was dissolved in 150 ml 2N hydrogen chloride acid and 150 ml ethyl acetate. The organic solvent was treated with water and brine, dried over magnesium sulfate and removed. The residue was digested with methanol.
Name
potassium cyanate
Quantity
2.63 g
Type
reactant
Reaction Step One
Name
copper (I) bromide
Quantity
620 mg
Type
catalyst
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[O-:13][C:14]#[N:15].[K+]>N1C=CC=CC=1.[Cu]Br>[CH3:12][O:11][C:8]1[CH:9]=[CH:10][C:2]2[NH:15][C:14](=[O:13])[O:6][C:4](=[O:5])[C:3]=2[CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
5 g
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|
Type
|
reactant
|
|
Smiles
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BrC1=C(C(=O)O)C=C(C=C1)OC
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Name
|
potassium cyanate
|
|
Quantity
|
2.63 g
|
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Type
|
reactant
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Smiles
|
[O-]C#N.[K+]
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
N1=CC=CC=C1
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Name
|
copper (I) bromide
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Quantity
|
620 mg
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Type
|
catalyst
|
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Smiles
|
[Cu]Br
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solvent was removed
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in 150 ml 2N hydrogen chloride acid
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ADDITION
|
Type
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ADDITION
|
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Details
|
The organic solvent was treated with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
removed
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
|
|
Smiles
|
COC1=CC2=C(NC(OC2=O)=O)C=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
